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CAS No.: 84633-34-1

Cat. No.: S595818

Get Quote

Chemical Identity & Structural Data

For a foundational understanding, here are the core chemical identifiers and structural details of Shatavarin IV.

Property Description

IUPAC
Name

(3β,5β,25S)-Spirostan-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→2)]-β-D-glucopyranoside [1]

Synonyms Asparanin B, Curillin H [1]

CAS
Registry
Number

84633-34-1 [1] [2]

Chemical
Formula

C₄₅H₇₄O₁₇ [2] [3]

Molecular
Weight

887.06 g/mol [3]

Canonical
SMILES

C[C@H]1CC[C@@]2(OC1)O[C@H]3C[C@H]4[C@@H]5CC[C@@H]6CC@H[C@H]5CC[C@]4(C)

[C@H]3[C@@H]2C)O[C@@H]7OC@HC@@HC@HC@@H[C@H]8O)C@H[C@H]7O[C@@H]9OC@HC@@HC@H[C@H]9O
[1]

Analytical Protocols & Characterization Data

The following tables detail the experimental methodologies and findings related to the isolation and characterization of Shatavarin IV.

Isolation and Purity Assessment

Aspect Experimental Details

Source Material Roots of Asparagus racemosus Willd. [4]
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Aspect Experimental Details

Extraction Dried root powder defatted with hexane, then extracted with methanol [4].

Isolation Methanolic extract subjected to column chromatography [4].

Purity Analysis High-Performance Thin Layer Chromatography (HPTLC) [4].

Critical
Parameter

Isolation is affected by atmospheric temperature. Maximum yield and purity (401.1 mg from 250g powder, 66% purity)

were achieved at 17-22 °C [4].

Commercial
Purity

≥85.0% (HPLC) and 99.83% are available as analytical standards [1] [3].

The workflow below summarizes the key stages in the isolation and characterization of Shatavarin IV.

Plant Material
(Asparagus racemosus roots)

Defatting
(Hexane solvent)

Extraction
(Methanol solvent)

Isolation
(Column Chromatography)

Purity Check
(HPTLC)

Structural Characterization

Melting Point IR Spectroscopy Mass Spectrometry
(MS) NMR Spectroscopy
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Shatavarin IV isolation and characterization workflow.

Spectroscopic and Spectrometric Characterization
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Method Key Details & Applications

Infrared (IR)
Spectroscopy

Used for identification of the isolated compound alongside melting point and Mass analysis [4].

Mass Spectrometry (MS) Electrospray Ionization (ESI-MS/MS): Used for quantification in complex samples with an LOD of 2.5 ng/mL
[5]. Also used to confirm molecular structure [6].

Nuclear Magnetic
Resonance (NMR)

Extensive spectroscopic analyses including NMR were used to confirm the structure of isolated Shatavarin-
IV [6].

HPLC/Tandem MS Validated Method: Isocratic elution (Water-Acetonitrile, 0.1% Acetic acid). Column: Luna C18. Flow Rate: 0.8
mL/min. Linear Range: 7.5-254 ng/mL. Used for QC of dietary supplements [5].

Biological Activity & Research Applications

Shatavarin IV exhibits a range of significant biological activities, as summarized in the table below.

Biological Activity Research Findings

Anticancer Agent Induces G0/G1 phase cell cycle arrest and inhibits Epithelial-to-Mesenchymal Transition (EMT) in gastric cancer (AGS)

cells under hyperglycemic conditions [7]. Shows activity against breast, colorectal, and renal cancer cell lines [7]. Elicits
lifespan extension and alleviates Parkinsonism in C. elegans [3].

Antiviral Activity Inhibits HIV-1 replication and ameliorates HIV-1-induced mitochondrial dysfunction (oxidative stress, calcium overload)
in vitro [8].

Immunological
Adjuvant

Safe up to 0.1 mg in mice and elicits IgG and IgG2b humoral immune responses against S. aureus bacterin, though cell-
mediated response is lesser than commercial Quil-A saponin [9] [6].

Safety &
Toxicology

A Shatavari-based low-alcohol nutraceutical beverage was found safe in acute and subacute toxicity studies in mice,
showing no adverse effects or mortality [10].

The diagram below illustrates the multi-faceted biological mechanisms of action of Shatavarin IV based on recent research.

Anticancer Mechanisms Antiviral Activity (HIV-1) Immunomodulation

Shatavarin IV

Induces G0/G1 Cell Cycle Arrest Inhibits Epithelial-Mesenchymal
Transition (EMT) Inhibits Viral Replication Reduces Mitochondrial ROS Prevents Calcium Overload Stimulates Humoral Response

(IgG, IgG2b) Potential Vaccine Adjuvant
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Multifaceted biological mechanisms of Shatavarin IV.

Key Insights for Researchers
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Characterization Gap: The most significant gap in the available literature is the lack of specific IR spectral data (e.g., characteristic peak

values). Your research may require primary literature search for full spectroscopic papers or analysis of a commercially available standard.
Isolation Critical Factor: The finding that lower temperatures (17-22 °C) are critical for obtaining higher yield and purity during isolation is

a vital practical consideration for reproducing the protocol [4].
Analytical Standard Availability: The commercial availability of Shatavarin IV as an analytical standard [1] [3] is a key resource for

developing and validating in-house quantitative methods, such as the HPLC/tandem MS protocol described in [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.

While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support

Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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